1-methyl-N-(piperidin-4-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-methyl-N-piperidin-4-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C10H16N4O/c1-14-7-8(6-12-14)10(15)13-9-2-4-11-5-3-9/h6-7,9,11H,2-5H2,1H3,(H,13,15)
• InChI Key: IRSAICAJPYRZHA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)NC2CCNCC2
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

1-methyl-N-(piperidin-4-yl)-1H-pyrazole-4-carboxamide is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. The compound is also known as MPCC and has been found to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Molecular Interaction Studies

1-methyl-N-(piperidin-4-yl)-1H-pyrazole-4-carboxamide has been studied for its interaction with cannabinoid receptors. A study utilized the AM1 molecular orbital method for conformational analysis and developed unified pharmacophore models for cannabinoid receptor ligands, highlighting its role in binding interaction and antagonist activity (Shim et al., 2002).

Structure-Activity Relationship Analysis

Research on pyrazole derivatives, including this compound, has provided insights into their structural requirements for cannabinoid receptor antagonistic activity. This has implications for designing more selective and potent cannabinoid ligands (Lan et al., 1999).

Glycine Transporter Inhibition

A variant of this compound, 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide, was identified as a potent and orally available Glycine Transporter 1 (GlyT1) inhibitor. This highlights its potential application in central nervous system disorders (Yamamoto et al., 2016).

Radioligand Development for PET Imaging

The compound has been used in the synthesis of novel ligands for PET imaging of cerebral cannabinoid receptors, demonstrating its utility in developing imaging agents for neurological research (Fan et al., 2006).

Crystal Structure and Biological Activity

Research has been conducted on compounds structurally similar to 1-methyl-N-(piperidin-4-yl)-1H-pyrazole-4-carboxamide, analyzing their crystal structures and biological activities, such as fungicidal and antiviral properties (Li et al., 2015).

Metabolic Studies

Studies on the in vitro metabolism of diarylpyrazoles, a group that includes this compound, have explored how these compounds are metabolized and if their metabolites retain receptor binding properties. This research is crucial for understanding the pharmacokinetics and potential therapeutic applications (Zhang et al., 2005).